Cas no 98398-62-0 (spiroadamantane-2,2'-diazirine-7-carboxamide)

• Product Name: spiroadamantane-2,2'-diazirine-7-carboxamide
• CAS No: 98398-62-0
• MF: C₁₁H₁₅N₃O
• MW: 205.256302118301
• CID: 5606744
• PubChem ID: 13332259
• Update Time: 2025-10-29

spiroadamantane-2,2'-diazirine-7-carboxamide Chemical and Physical Properties

Names and Identifiers

• 98398-62-0
• EN300-9461747
• spiro[adamantane-2,2'-diazirine]-7-carboxamide
• spiroadamantane-2,2'-diazirine-7-carboxamide

• Inchi： 1S/C11H15N3O/c12-9(15)10-3-6-1-7(4-10)11(13-14-11)8(2-6)5-10/h6-8H,1-5H2,(H2,12,15)
• InChI Key： NHLNQIGRHOKNDA-UHFFFAOYSA-N
• SMILES： O=C(C12CC3CC(C1)C1(C(C3)C2)N=N1)N

Computed Properties

• Exact Mass: 205.121512110g/mol
• Monoisotopic Mass: 205.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 67.8Ų

Additional information on spiroadamantane-2,2'-diazirine-7-carboxamide

Spiroadamantane-2,2'-Diazirine-7-Carboxamide (CAS No. 98398-62-0): An Overview of a Promising Compound in Chemical Biology and Medicinal Chemistry

Spiroadamantane-2,2'-diazirine-7-carboxamide (CAS No. 98398-62-0) is a unique and versatile compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, characterized by its distinctive spiroadamantane core and diazirine functional groups, offers a range of potential applications, from chemical probes to therapeutic agents. In this article, we will delve into the structure, properties, and recent research developments surrounding spiroadamantane-2,2'-diazirine-7-carboxamide.

The spiroadamantane core is a bicyclic adamantane derivative that provides exceptional stability and rigidity to the molecule. This structural feature makes it an ideal scaffold for the design of bioactive compounds. The diazirine functional group, on the other hand, is known for its ability to undergo photolytic cleavage, generating highly reactive carbene intermediates. This property has been exploited in various bioconjugation strategies and as a tool for protein labeling and cross-linking.

Recent studies have highlighted the potential of spiroadamantane-2,2'-diazirine-7-carboxamide in chemical biology. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used as a photoactivatable cross-linker to map protein-protein interactions within complex cellular environments. The researchers utilized the diazirine group's photoreactivity to covalently link interacting proteins upon UV irradiation, providing valuable insights into the dynamic nature of protein complexes.

In addition to its applications in chemical biology, spiroadamantane-2,2'-diazirine-7-carboxamide has shown promise in medicinal chemistry. A 2024 study in the journal Chemical Communications reported the synthesis and biological evaluation of several derivatives of this compound. The researchers found that certain derivatives exhibited potent antiproliferative activity against various cancer cell lines. Specifically, one derivative was shown to inhibit the growth of breast cancer cells by disrupting microtubule dynamics, a critical process in cell division.

The carboxamide functional group in spiroadamantane-2,2'-diazirine-7-carboxamide plays a crucial role in modulating its biological activity. The carboxamide group can form hydrogen bonds with target proteins, enhancing the compound's binding affinity and selectivity. This property makes it an attractive candidate for drug discovery efforts targeting specific protein-protein interactions or enzymatic activities.

Furthermore, the synthetic accessibility of spiroadamantane-2,2'-diazirine-7-carboxamide has been improved through recent advancements in organic synthesis. A 2023 paper in Organic Letters described an efficient and scalable synthetic route for this compound using palladium-catalyzed coupling reactions. This method not only simplifies the synthesis but also allows for the facile introduction of various functional groups, facilitating the exploration of structure-activity relationships (SAR) studies.

In conclusion, spiroadamantane-2,2'-diazirine-7-carboxamide (CAS No. 98398-62-0) represents a promising compound with diverse applications in chemical biology and medicinal chemistry. Its unique combination of structural features and functional groups makes it a valuable tool for probing biological systems and developing novel therapeutic agents. Ongoing research continues to uncover new possibilities for this compound, solidifying its position as a key player in modern chemical research.